![molecular formula C13H18ClF3N2 B2973604 1-[[3-(Trifluoromethyl)phenyl]methyl]piperidin-4-amine;hydrochloride CAS No. 2039759-65-2](/img/structure/B2973604.png)
1-[[3-(Trifluoromethyl)phenyl]methyl]piperidin-4-amine;hydrochloride
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Description
The compound “1-[[3-(Trifluoromethyl)phenyl]methyl]piperidin-4-amine;hydrochloride” is a chemical compound with a molecular formula of C11H13F3N2 . It is also known as "1-benzyl-3-(trifluoromethyl)-4-piperidinylamine" .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCNCc1cccc (c1)C (F) (F)F
. This indicates that the compound contains a piperidine ring with a trifluoromethyl group and an amine group attached to it . Physical And Chemical Properties Analysis
The compound is a solid under normal conditions . It has a molecular weight of 230.2295 .Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact with peripheral sensory trigeminal nerves .
Mode of Action
It is suggested that the compound may interact with its targets, leading to changes in the biochemical processes within the cell .
Biochemical Pathways
It is likely that the compound’s interaction with its targets could influence various cellular processes and pathways .
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of the compound .
Result of Action
Similar compounds have been shown to have a variety of biochemical and physiological effects.
Action Environment
Factors such as ph, temperature, and the presence of other molecules could potentially influence the compound’s action .
properties
IUPAC Name |
1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-4-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17F3N2.ClH/c14-13(15,16)11-3-1-2-10(8-11)9-18-6-4-12(17)5-7-18;/h1-3,8,12H,4-7,9,17H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSCNCZFLBNWXBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)CC2=CC(=CC=C2)C(F)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClF3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[[3-(Trifluoromethyl)phenyl]methyl]piperidin-4-amine;hydrochloride |
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